Cas no 1935917-44-4 (2-chloro-4-(1H-pyrazol-4-yl)pyridine)

• Product Name: 2-chloro-4-(1H-pyrazol-4-yl)pyridine
• CAS No: 1935917-44-4
• MF: C₈H₆ClN₃
• MW: 179.606339931488
• CID: 6309641
• PubChem ID: 118989204
• Update Time: 2025-05-20

2-chloro-4-(1H-pyrazol-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(1H-pyrazol-4-yl)pyridine
• SCHEMBL23276953
• 1935917-44-4
• EN300-1983762

• Inchi： 1S/C8H6ClN3/c9-8-3-6(1-2-10-8)7-4-11-12-5-7/h1-5H,(H,11,12)
• InChI Key： KVUSTXMYJYHUPO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C1C=NNC=1

Computed Properties

• Exact Mass: 179.0250249g/mol
• Monoisotopic Mass: 179.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.6Ų

Additional information on 2-chloro-4-(1H-pyrazol-4-yl)pyridine

Comprehensive Overview of 2-Chloro-4-(1H-pyrazol-4-yl)pyridine (CAS No. 1935917-44-4): Properties, Applications, and Industry Insights

The compound 2-chloro-4-(1H-pyrazol-4-yl)pyridine (CAS No. 1935917-44-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile structural framework. With a molecular formula of C₈H₆ClN₃, this compound features a pyridine core substituted with a chloro group at the 2-position and a 1H-pyrazol-4-yl moiety at the 4-position. Its unique architecture makes it a valuable intermediate for synthesizing bioactive molecules, particularly in drug discovery and crop protection.

In recent years, the demand for pyridine derivatives like 2-chloro-4-(1H-pyrazol-4-yl)pyridine has surged, driven by their role in developing kinase inhibitors and other targeted therapies. Researchers are actively exploring its potential in modulating protein-protein interactions, a hot topic in oncology and neurodegenerative disease research. The compound’s chloropyridine segment is particularly noteworthy for its electron-withdrawing properties, which enhance binding affinity in medicinal chemistry applications.

From an industrial perspective, CAS 1935917-44-4 is often discussed in forums and publications focusing on high-value chemical intermediates. Its synthesis typically involves palladium-catalyzed cross-coupling reactions, a method widely adopted for constructing aryl-heterocycle bonds. Optimizing these processes aligns with the broader industry trend toward sustainable and cost-effective manufacturing, a key concern for stakeholders in 2024.

The agrochemical sector also benefits from this compound’s utility. Its pyrazole-pyridine hybrid structure is a precursor for herbicides and insecticides, addressing global challenges like pest resistance and food security. Notably, regulatory agencies emphasize the need for environmentally benign alternatives, positioning 2-chloro-4-(1H-pyrazol-4-yl)pyridine as a candidate for next-generation formulations.

Analytical characterization of this compound involves advanced techniques such as HPLC, NMR, and mass spectrometry, ensuring purity and compliance with industry standards. Storage recommendations typically highlight protection from light and moisture, reflecting its stability profile under controlled conditions.

In summary, 2-chloro-4-(1H-pyrazol-4-yl)pyridine (CAS No. 1935917-44-4) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span life sciences and agriculture, resonating with contemporary priorities like precision medicine and sustainable agriculture. As research progresses, this compound is poised to remain a focal point in scientific and industrial discourse.